Cas no 2138149-81-0 (Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl-)

Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl-, is a specialized organic compound primarily used in peptide synthesis and pharmaceutical research. Its key structural features include a 4-bromo substitution on the benzene ring and a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the β-amino functionality, enhancing its utility in solid-phase peptide synthesis (SPPS). The β-methyl substitution contributes to steric hindrance, influencing conformational stability in peptide chains. The Fmoc group allows for selective deprotection under mild basic conditions, making it suitable for sensitive applications. This compound is valued for its high purity, consistent reactivity, and compatibility with standard coupling reagents, facilitating efficient incorporation into complex peptide architectures.
Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl- structure
2138149-81-0 structure
Product Name:Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl-
CAS No:2138149-81-0
MF:C25H22BrNO4
MW:480.350486278534
CID:5258999
PubChem ID:132327660
Update Time:2025-05-21

Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl-
    • 2138149-81-0
    • 3-(4-bromophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
    • EN300-385332
    • Inchi: 1S/C25H22BrNO4/c1-25(14-23(28)29,16-10-12-17(26)13-11-16)27-24(30)31-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22H,14-15H2,1H3,(H,27,30)(H,28,29)
    • InChI Key: CUOPDMZVPKDJHO-UHFFFAOYSA-N
    • SMILES: C1(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)(C)CC(O)=O)=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 479.07322g/mol
  • Monoisotopic Mass: 479.07322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.427±0.06 g/cm3(Predicted)
  • Boiling Point: 664.3±55.0 °C(Predicted)
  • pka: 4.24±0.10(Predicted)

Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl- Pricemore >>

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Additional information on Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl-

Benzenepropanoic Acid, 4-Bromo-β-[[(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino]-β-Methyl-

The compound with CAS No. 2138149-81-0, known as Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a benzenepropanoic acid backbone substituted with a bromine atom at the para position and a β-amino group that is further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methyl substituent.

The synthesis of this compound involves a series of carefully designed reactions, including Friedel-Crafts alkylation, amide bond formation, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production. The use of microwave-assisted synthesis has also been reported to significantly accelerate the reaction process while maintaining high yields and purity.

In terms of applications, Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl has shown promising results in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in drug discovery programs. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

Moreover, this compound has found utility in materials science as a precursor for the synthesis of advanced polymers and coatings. The presence of the Fmoc group enables controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent research has explored its use in the creation of stimuli-responsive polymers that can undergo reversible changes in response to external conditions such as temperature or pH.

The structural complexity of Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl also makes it an interesting candidate for studying fundamental chemical principles. For example, its reactivity under different conditions has been extensively investigated to understand the influence of substituents on molecular behavior. These studies have provided valuable insights into the design of more efficient synthetic pathways and the development of novel chemical transformations.

In conclusion, Benzenepropanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-β-methyl is a versatile compound with wide-ranging applications across multiple disciplines. Its synthesis continues to be optimized through cutting-edge methodologies, while its applications in pharmaceuticals and materials science highlight its importance in contemporary research efforts.

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